Cas no 1339647-15-2 (3-(Difluoromethyl)-4,5-dihydro-1H-pyrazol-5-one)

• Product Name: 3-(Difluoromethyl)-4,5-dihydro-1H-pyrazol-5-one
• CAS No: 1339647-15-2
• MF: C₄H₄F₂N₂O
• MW: 134.084167480469
• MDL: MFCD17240584
• CID: 4826401
• Update Time: 2023-08-19

3-(Difluoromethyl)-4,5-dihydro-1H-pyrazol-5-one Chemical and Physical Properties

Names and Identifiers

• 3-(difluoromethyl)-4,5-dihydro-1H-pyrazol-5-one
• 3-(Difluoromethyl)-1H-pyrazol-5(4H)-one
• NE31633
• Z1268703739
• 3-(Difluoromethyl)-4,5-dihydro-1H-pyrazol-5-one

• MDL： MFCD17240584
• Inchi： 1S/C4H4F2N2O/c5-4(6)2-1-3(9)8-7-2/h4H,1H2,(H,8,9)
• InChI Key： BRTDWFLTRQNDBL-UHFFFAOYSA-N
• SMILES： FC(C1CC(NN=1)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 166
• XLogP3: 0.4
• Topological Polar Surface Area: 41.5